molecular formula C14H8Cl2N2O2 B8288014 2-(5,6-Dichloro-pyridin-3-ylmethyl)-isoindole-1,3-dione

2-(5,6-Dichloro-pyridin-3-ylmethyl)-isoindole-1,3-dione

Cat. No. B8288014
M. Wt: 307.1 g/mol
InChI Key: SRVCHAVBBDDOES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5,6-Dichloro-pyridin-3-ylmethyl)-isoindole-1,3-dione is a useful research compound. Its molecular formula is C14H8Cl2N2O2 and its molecular weight is 307.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(5,6-Dichloro-pyridin-3-ylmethyl)-isoindole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5,6-Dichloro-pyridin-3-ylmethyl)-isoindole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H8Cl2N2O2

Molecular Weight

307.1 g/mol

IUPAC Name

2-[(5,6-dichloropyridin-3-yl)methyl]isoindole-1,3-dione

InChI

InChI=1S/C14H8Cl2N2O2/c15-11-5-8(6-17-12(11)16)7-18-13(19)9-3-1-2-4-10(9)14(18)20/h1-6H,7H2

InChI Key

SRVCHAVBBDDOES-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC(=C(N=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromomethyl-2,3-dichloro-pyridine from step (a) above (121 mg, 0.5 mmol) and potassium phthalimide (139 mg, 0.75 mmol, Aldrich) in DMF (1 mL) was stirred at room temperature for 30 min. Water (5 mL) was added and the mixture was extracted with EtOAc (2×20 mL). The combined organic extracts were washed with water (5 mL) and brine (5 mL), dried over Na2SO4, and filtered. The filtrate was evaporated in vacuo and the residue was suspended in 20% EtOAc/hexane, and filtered. The solid was washed with 20% EtOAc/hexane and dried in vacuo to give the title compound. MS (ESI, pos. ion) m/z: 307 (M+1).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
139 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.